Cas no 83784-81-0 (4H-1,2,4-Triazole-4-carboxylicacid, ethyl ester)

• Product name: 4H-1,2,4-Triazole-4-carboxylicacid, ethyl ester
• CAS No: 83784-81-0
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 709311
• PubChem ID: 45089948

4H-1,2,4-Triazole-4-carboxylicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-carboxylicacid, ethyl ester
• 4H-1,2,4-Triazole-4-carboxylicacid,ethylester(7CI,9CI)
• Benzenecarboximidic acid,4-formyl-,ethyl ester,hydrochloride
• ethyl 4-formylbenzimidate hydrochloride
• ethyl 4'-formylbiphenyl-3-carboxylate
• ethyl 4H-1,2,4-triazole-4-carboxylate
• 83784-81-0

• Inchi： InChI=1S/C5H7N3O2/c1-2-10-5(9)8-3-6-7-4-8/h3-4H,2H2,1H3
• InChI Key： SWJCLQZXQNTAPN-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1C=NN=C1

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57A^2

Experimental Properties

• PSA: 57.01000
• LogP: 0.28270